Cas no 1806816-03-4 (5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806816-03-4
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4916697
• Update Time: 2025-07-18

5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-1-3-4(11)2-12-7(13)5(3)6(9)10/h2,6H,1,11H2,(H,12,13)
• InChI Key： GDSVXHMMIKFLBN-UHFFFAOYSA-N
• SMILES： BrCC1C(=CNC(C=1C(F)F)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0
• Topological Polar Surface Area: 55.1

Additional information on 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine

Introduction to 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806816-03-4)

5-Amino-4-(bromomethyl)-3-()-2-hydroxypyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806816-03-4, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both and functional groups, make it a valuable scaffold for the development of novel bioactive molecules.

The compound's molecular structure incorporates several key substituents that contribute to its chemical reactivity and biological significance. The group at the 4-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This feature is particularly useful in medicinal chemistry, where such groups are often employed in cross-coupling reactions to introduce additional pharmacophores. The group at the 3-position is another critical feature, as fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules. These structural elements collectively make 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine a versatile building block for drug discovery programs.

In recent years, there has been a growing interest in pyridine derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Research has demonstrated that pyridine-based compounds can interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes and potentially treating a wide range of diseases. Among these derivatives, 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine has shown promise in several preclinical studies. Its ability to serve as a scaffold for the development of novel drugs has been highlighted in multiple scientific publications.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that pyridine derivatives can modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. The specific arrangement of functional groups in 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine may enable it to interact with key neurotransmitter receptors or enzymes involved in these pathologies. Furthermore, its structural similarity to known bioactive molecules suggests that it could be optimized to exhibit enhanced efficacy and reduced side effects.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that target specific enzymes involved in disease pathways. 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine has been investigated as a potential inhibitor for various enzymes relevant to cancer metabolism. For instance, research has explored its ability to inhibit kinases and other enzymes that play critical roles in tumor growth and progression. The presence of both and groups allows for interactions with hydrogen bond donors and acceptors on enzyme active sites, which is essential for achieving high binding affinity. These findings underscore the compound's potential as a lead molecule in oncology drug development.

The synthesis of 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the group typically involves halogenation techniques, while the incorporation of the group often necessitates fluorination methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity but also its synthetic accessibility if appropriate conditions are employed.

In conclusion, 5-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and cancer make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.